Cas no 52781-03-0 (N-propyl-N'-pyridin-2-ylethanediamide)

• Product name: N-propyl-N'-pyridin-2-ylethanediamide
• CAS No: 52781-03-0
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 1578774
• PubChem ID: 3040660

N-propyl-N'-pyridin-2-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-propyl-N'-pyridin-2-ylethanediamide
• N-propyl-N'-pyridin-2-yloxamide
• N-Propyl-N'-2-pyridinylethanediamide
• DTXSID80200763
• 52781-03-0
• Ehtanediamide, N-propyl-N'-2-pyridinyl-

• Inchi： InChI=1S/C10H13N3O2/c1-2-6-12-9(14)10(15)13-8-5-3-4-7-11-8/h3-5,7H,2,6H2,1H3,(H,12,14)(H,11,13,15)
• InChI Key： VQNGHNXORQJHRA-UHFFFAOYSA-N
• SMILES： CCCNC(=O)C(=O)NC1=CC=CC=N1

Computed Properties

• Exact Mass: 207.10089
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 71.09